
Pennsylvania Green: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pennsylvania Green

Cat. No.: B2929153 Get Quote

For Immediate Release

State College, PA – This document provides a comprehensive technical overview of

Pennsylvania Green, a novel fluorophore developed for advanced biological imaging. This

guide is intended for researchers, scientists, and drug development professionals who are

interested in utilizing this compound in their work.

Pennsylvania Green is a fluorescent small molecule that serves as a hybrid of Oregon Green

and Tokyo Green.[1][2] It has been engineered for the construction of hydrophobic and pH-

insensitive molecular probes.[1][2] Its unique properties make it a powerful tool for exploring

cellular biology.[1][2]

Core Properties and Advantages
Compared to the widely used fluorescein, Pennsylvania Green offers several distinct

advantages. It is more hydrophobic, more photostable, and less sensitive to changes in pH.[2]

The fluorine substituents on the molecule increase the acidity of the phenol (pKa = 4.8), which

enhances its fluorescence in acidic cellular environments such as endosomes.[1][2]

Furthermore, the replacement of a carboxylate group with a methyl group substantially

increases its hydrophobicity, facilitating passive diffusion across cellular membranes.[2]
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The key spectral and chemical properties of Pennsylvania Green are summarized in the table

below for easy reference and comparison.

Property Value

Excitation Maximum (Ex) 494 nm

Emission Maximum (Em) 514 nm

Quantum Yield (QY) 0.91

Molar Absorptivity (ε) 82,000 M⁻¹cm⁻¹ (at 494 nm, pH 7.4)

pKa 4.8

Experimental Protocols
Synthesis of Pennsylvania Green
While Pennsylvania Green is commercially available from vendors such as AK Scientific

(product number AMTGC257), it can also be synthesized in the lab.[2] The synthesis starts

from 2,7-difluoro-3,6-dihydroxy-9H-xanthen-9-one.[2]

A key step in a published synthesis method is as follows:

Add Pennsylvania Green (490 mg, 1.44 mmol, 1 equivalent) to a dry flask.[2]

Quickly transfer N-phenyl-bis(trifluoromethanesulfoimide) (770 mg, 2.2 mmol, 1.5

equivalents) to the same flask.[2]

This reaction is part of a process to convert the fluorophore into an iodoarene, which is then

further transformed.[2]

Cellular Imaging with Pennsylvania Green-based Probes
A study comparing membrane probes demonstrated the utility of Pennsylvania Green in acidic

organelles. The experiment involved the following:

Probe Synthesis: Two membrane probes were synthesized by linking N-alkyl-3beta-

cholesterylamine to 4-carboxy-Tokyo Green (pKa ≈ 6.2) and 4-carboxy-Pennsylvania Green
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(pKa ≈ 4.8), respectively.[1]

Cellular Incubation: Living mammalian cells were incubated with each of the two probes.

Fluorescence Microscopy: The fluorescence of the probes within the cells was observed

using microscopy.

Observation: The study revealed that only the Pennsylvania Green-based probe was highly

fluorescent in acidic early and recycling endosomes.[1]

Visualized Workflows and Pathways
To further elucidate the experimental processes and chemical structures, the following

diagrams are provided.
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A simplified diagram illustrating the synthesis pathway of Pennsylvania Green.

Experimental Workflow: Membrane Probe Comparison
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Workflow for comparing the fluorescence of Tokyo Green and Pennsylvania Green probes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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